Cas no 52396-77-7 ((2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid)

• Product Name: (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid
• CAS No: 52396-77-7
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• MDL: MFCD06205421
• CID: 1113445
• Update Time: 2025-06-10

(2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(2-THIAZOLYL)-
• 3-(1,3-thiazol-2-yl)prop-2-enoic acid
• 3-(2-thiazolyl)-2-Propenoic acid
• (E)-3-(THIAZOL-2-YL)ACRYLIC ACID
• 2-Propenoic acid,3-(2-thiazolyl)
• (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid

• MDL： MFCD06205421
• Inchi： 1S/C6H5NO2S/c8-6(9)2-1-5-7-3-4-10-5/h1-4H,(H,8,9)
• InChI Key： PIWFCOHMNRSNNY-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C=CC(=O)O

Computed Properties

• Exact Mass: 155.00400

Experimental Properties

• PSA: 78.43000
• LogP: 1.24090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid

Introduction to (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid (CAS No. 52396-77-7)

(2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid, identified by its Chemical Abstracts Service (CAS) number 52396-77-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system with a thiazole ring, has garnered attention due to its potential biological activities and structural properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The structure of (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid consists of an α,β-unsaturated carboxylic acid moiety linked to a thiazole ring. This unique arrangement suggests possible interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The presence of the thiazole ring, known for its role in numerous bioactive compounds, adds to the compound's appeal as a scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in thiazole derivatives due to their diverse pharmacological properties. Studies have demonstrated that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific configuration of (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid may contribute to its ability to interact with biological systems in novel ways, making it a promising candidate for further investigation.

One of the key aspects of studying (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid is its potential as a lead compound for drug development. The conjugated double bond system in the enone moiety allows for diverse functionalization, enabling chemists to modify the molecule and explore new pharmacophores. This flexibility is crucial in the drug discovery process, where optimizing a compound's bioactivity often requires structural adjustments.

Recent research has highlighted the importance of understanding the molecular interactions of such compounds at the atomic level. Computational studies and experimental techniques like nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-property relationships of (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid. These studies have provided insights into how the compound's geometry and electronic distribution influence its biological activity.

The thiazole ring in (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid is particularly noteworthy due to its presence in many natural products and bioactive molecules. Thiazole derivatives have been shown to target various biological pathways, including those involved in cell proliferation and apoptosis. The ability of this compound to modulate these pathways could make it useful in developing treatments for diseases such as cancer and neurodegenerative disorders.

In addition to its potential therapeutic applications, (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid may also find utility in materials science. The conjugated system and heterocyclic ring make it a candidate for applications in organic electronics, where such compounds can contribute to the development of new materials with enhanced optical and electronic properties.

The synthesis of (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid has been optimized through various methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups efficiently. These synthetic approaches are critical for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.

Evaluation of the pharmacokinetic properties of (2E)-3-(1,3-Thiazol-2-yl)prop-2-enoic Acid is essential for assessing its suitability as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to understand how it behaves within biological systems. These data are crucial for predicting its efficacy and safety profile before moving into clinical trials.

The future directions for research on (2E)-3-(1,3-Thiazol-2-ylo prop= 0r -en oic Ac id strong > include exploring its interactions with specific biological targets using high-throughput screening technologies. Additionally, computational modeling can help predict how modifications to the molecule might enhance its bioactivity or reduce potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full potential of this compound.

In conclusion, ( 20 E ) - 30 (13 -Thia z ol -20 yl ) prop -20 en oic Ac id ( C A S N O . 52 396 -77 -7 ) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential biological activities. Further exploration of this compound holds promise for advancing our understanding of disease mechanisms and developing novel therapeutic strategies.